Cas no 1807196-43-5 (3-Bromo-5-difluoromethoxy-2-fluorophenol)

• Product Name: 3-Bromo-5-difluoromethoxy-2-fluorophenol
• CAS No: 1807196-43-5
• MF: C₇H₄BrF₃O₂
• MW: 257.004672050476
• CID: 4708154
• Update Time: 2025-06-13

3-Bromo-5-difluoromethoxy-2-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-difluoromethoxy-2-fluorophenol

• Inchi： 1S/C7H4BrF3O2/c8-4-1-3(13-7(10)11)2-5(12)6(4)9/h1-2,7,12H
• InChI Key： GZTKGGWOWKYCOQ-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)OC(F)F)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Topological Polar Surface Area: 29.5

Additional information on 3-Bromo-5-difluoromethoxy-2-fluorophenol

Recent Advances in the Application of 3-Bromo-5-difluoromethoxy-2-fluorophenol (CAS: 1807196-43-5) in Chemical and Pharmaceutical Research

The compound 3-Bromo-5-difluoromethoxy-2-fluorophenol (CAS: 1807196-43-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, highlighting its synthesis, biological activity, and therapeutic potential.

Recent studies have demonstrated that 3-Bromo-5-difluoromethoxy-2-fluorophenol serves as a versatile intermediate in the synthesis of novel bioactive molecules. Its bromo and difluoromethoxy substituents make it particularly valuable for the construction of complex pharmacophores, which are essential for targeting specific biological pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry utilized this compound as a key building block in the development of inhibitors targeting tyrosine kinase receptors, which are implicated in various cancers.

In addition to its role in drug synthesis, 3-Bromo-5-difluoromethoxy-2-fluorophenol has been investigated for its direct biological effects. Preliminary in vitro assays have shown that this compound exhibits moderate inhibitory activity against certain inflammatory enzymes, such as cyclooxygenase-2 (COX-2). These findings suggest its potential utility in the design of anti-inflammatory agents, although further in vivo studies are required to validate these effects.

The synthesis of 3-Bromo-5-difluoromethoxy-2-fluorophenol has also seen advancements in recent years. A 2022 paper in Organic Letters detailed an optimized route for its production, employing palladium-catalyzed cross-coupling reactions to improve yield and purity. This methodological improvement is critical for scaling up production to meet the demands of preclinical and clinical studies.

Despite these promising developments, challenges remain in the application of 3-Bromo-5-difluoromethoxy-2-fluorophenol. Its stability under physiological conditions and potential toxicity profiles are areas of ongoing research. Recent toxicological studies have indicated that while the compound is generally well-tolerated in cell cultures, its metabolites may require further characterization to ensure safety in therapeutic applications.

In conclusion, 3-Bromo-5-difluoromethoxy-2-fluorophenol (CAS: 1807196-43-5) represents a promising candidate for further exploration in chemical biology and pharmaceutical research. Its dual role as a synthetic intermediate and a bioactive molecule underscores its versatility, though additional studies are needed to fully elucidate its therapeutic potential and safety profile. Future research directions may include the development of derivatives with enhanced activity and reduced toxicity, as well as the exploration of its mechanisms of action in disease models.